Cas no 956961-11-8 (1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid)

• Product Name: 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid
• CAS No: 956961-11-8
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• MDL: MFCD04971150
• CID: 3059628
• PubChem ID: 16394882
• Update Time: 2025-07-19

1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylic acid
• AKOS000311475
• 1-(1-ETHYL-5-METHYLPYRAZOL-4-YLSULFONYL)PIPERIDINE-3-CARBOXYLIC ACID
• 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carboxylic acid
• 956961-11-8
• CS-0298222
• VS-02350
• 1-((1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl)-3-piperidinecarboxylic acid
• DTXSID801144706
• 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carboxylicacid
• BBL010164
• 1-(1-ethyl-5-methylpyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid
• EN300-229926
• STK298741
• 1-[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]-3-piperidinecarboxylic acid
• MFCD04971150
• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid

• MDL： MFCD04971150
• Inchi： 1S/C12H19N3O4S/c1-3-15-9(2)11(7-13-15)20(18,19)14-6-4-5-10(8-14)12(16)17/h7,10H,3-6,8H2,1-2H3,(H,16,17)
• InChI Key： CAWIBQKNCMGPNV-UHFFFAOYSA-N
• SMILES： S(C1C=NN(CC)C=1C)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 301.10962727Da
• Monoisotopic Mass: 301.10962727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid

Comprehensive Overview of 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid (CAS No. 956961-11-8)

1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid (CAS No. 956961-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonylpiperidine derivatives, which are known for their versatility in drug discovery and material science. The presence of both pyrazole and piperidine moieties in its structure makes it a promising candidate for modulating biological targets, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with proteins and enzymes involved in metabolic pathways. The compound's sulfonyl group enhances its binding affinity, while the carboxylic acid functionality offers opportunities for further derivatization, making it a valuable intermediate in synthetic chemistry.

The synthesis of CAS No. 956961-11-8 typically involves multi-step reactions, including sulfonylation and cyclization processes, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. Its stability under various pH conditions and solubility profiles are also critical factors for its utility in formulation development.

From an environmental and regulatory perspective, 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid is subject to rigorous safety assessments. Studies focus on its ecotoxicity and biodegradability, aligning with the growing emphasis on green chemistry principles. The compound's low volatility and minimal environmental persistence make it a preferable choice for sustainable applications.

In the context of drug discovery, this compound has been explored for its potential in treating inflammatory diseases and metabolic disorders. Its mechanism of action often involves the inhibition of key enzymes such as cyclooxygenase-2 (COX-2) or phosphodiesterases (PDEs), which are hot topics in current biomedical research. Additionally, its agrochemical applications include use as a plant growth regulator or pesticide intermediate, addressing global challenges in food security.

The commercial availability of CAS No. 956961-11-8 through reputable suppliers ensures accessibility for researchers worldwide. Its pricing and scalability are frequently discussed in forums and scientific communities, reflecting its economic viability. As the demand for tailor-made heterocycles grows, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.

Future research directions for 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid may include structure-activity relationship (SAR) studies to optimize its efficacy and safety profiles. Collaborative efforts between academia and industry are expected to unlock its full potential, particularly in addressing unmet medical needs and sustainable agriculture. With its multifaceted applications, this compound exemplifies the convergence of chemical innovation and practical utility.